Cas no 1269755-67-0 (1-((Benzyloxy)carbonyl)-6-(trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: 1-((Benzyloxy)carbonyl)-6-(trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 1269755-67-0
• MF: C₁₅H₁₆F₃NO₄
• MW: 331.287055015564
• CID: 4822804
• PubChem ID: 58284534
• Update Time: 2024-11-04

1-((Benzyloxy)carbonyl)-6-(trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((BENZYLOXY)CARBONYL)-6-(TRIFLUOROMETHYL)PIPERIDINE-3-CARBOXYLIC ACID
• 1-(benzyloxycarbonyl)-6-(trifluoromethyl)piperidine-3-carboxylic acid
• 1-phenylmethoxycarbonyl-6-(trifluoromethyl)piperidine-3-carboxylic acid
• DS-019543
• AT33804
• 1-((Benzyloxy)carbonyl)-6-(trifluoromethyl)piperidine-3-carboxylicacid
• 1269755-67-0
• 1-[(benzyloxy)carbonyl]-6-(trifluoromethyl)piperidine-3-carboxylic acid
• SCHEMBL1439384
• 1-((Benzyloxy)carbonyl)-6-(trifluoromethyl)piperidine-3-carboxylic acid

• MDL： MFCD23703258
• Inchi： 1S/C15H16F3NO4/c16-15(17,18)12-7-6-11(13(20)21)8-19(12)14(22)23-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,20,21)
• InChI Key： ZCRHDDGIVRGRQG-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(=O)O)CN1C(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 331.10314248g/mol
• Monoisotopic Mass: 331.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls